Cas no 1806985-27-2 (4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine
• CAS No: 1806985-27-2
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4892206
• Update Time: 2025-06-08

4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-1-3-4(11)2-12-5(7(9)10)6(3)13(14)15/h2,7H,1H2
• InChI Key： YKDLCRATMWXCQA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine

Professional Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine (CAS No. 1806985-27-2)

4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine, with the CAS number 1806985-27-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a pyridine core substituted with a chloromethyl group, a difluoromethyl group, an iodo group, and a nitro group, exhibits a range of potential applications due to its reactive and versatile nature.

The molecular structure of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group, for instance, provides a reactive site for further functionalization, enabling the formation of various bioactive molecules. Similarly, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the iodo and nitro groups offer additional handles for chemical manipulation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The nitro group in 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine has been particularly studied for its ability to serve as a precursor in the synthesis of nitrogen-containing heterocycles, which are prevalent in many therapeutic agents. Researchers have leveraged this compound to develop novel scaffolds with improved pharmacokinetic profiles and target-specific interactions.

One of the most compelling aspects of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine is its role in the development of small-molecule inhibitors. The combination of electron-withdrawing groups like the nitro and iodo substituents, along with electron-donating groups such as the chloromethyl moiety, creates a balanced environment for designing molecules that can interact selectively with biological targets. This balance is crucial for achieving high efficacy while minimizing off-target effects.

The agrochemical sector has also benefited from the use of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine. Its structural features allow for the synthesis of compounds that exhibit herbicidal and pesticidal properties. By modifying its functional groups, chemists have been able to fine-tune the activity spectrum of these derivatives, leading to more effective and environmentally friendly solutions for crop protection.

Recent advancements in computational chemistry have further enhanced the utility of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights have guided medicinal chemists in designing more potent and selective drug candidates. Additionally, virtual screening techniques have been employed to identify new analogs with improved properties, streamlining the drug discovery process.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as cross-coupling reactions and transition-metal catalysis have been particularly useful in constructing the complex framework of this molecule.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-5-iodo-3-nitropyridine (CAS No. 1806985-27-2) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic agents and agrochemicals. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine and agriculture.